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Compound of Interest

Compound Name: AC710

Cat. No.: B560102

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This guide provides essential information on the proper disposal
procedures for AC710, a potent kinase inhibitor. Given that a specific Safety Data Sheet (SDS)
for AC710 may not be readily available, this document outlines general best practices for the
disposal of this class of compounds. It is critical to always consult the manufacturer-provided
SDS for specific guidance on AC710 before handling or disposal.

Pre-Disposal Planning and Waste Minimization

Effective waste management begins with careful planning and a commitment to minimizing
waste generation.

e Accurate Quantification: Only prepare the amount of AC710 solution required for your
immediate experimental needs.

e Inventory Management: Maintain a detailed inventory of all chemicals, including AC710, to
prevent over-purchasing and the generation of expired surplus material.

e Avoid Mixing Wastes: Do not mix AC710 waste with other chemical waste streams unless
explicitly permitted by your institution's hazardous waste management plan. Incompatible
chemicals can react, creating additional hazards.

Personal Protective Equipment (PPE)
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When handling AC710 for disposal, appropriate personal protective equipment must be worn to
prevent exposure.

o Eye Protection: Chemical safety goggles are mandatory.
e Hand Protection: Wear chemically resistant gloves (e.g., nitrile gloves).
e Body Protection: A standard laboratory coat should be worn.

o Respiratory Protection: If there is a risk of aerosolization, a properly fitted respirator may be
necessary. Consult your institution's safety officer for specific recommendations.

Step-by-Step Disposal Procedure for AC710 Waste
Follow these steps for the safe collection and disposal of AC710 waste:

o Segregation: Designate a specific, clearly labeled waste container for AC710 and any
materials contaminated with it. Do not mix with other waste types.

o Container Selection: Use a chemically compatible, leak-proof container with a secure screw-
top lid. The container should be in good condition and free of any external contamination.

o Labeling: The waste container must be labeled with a hazardous waste tag that includes:
o The words "Hazardous Waste"

o The full chemical name: "AC710" or "AC710 Mesylate" and its CAS number (1351522-04-
7 for the free base or 1351522-05-8 for the mesylate).

o The primary hazards associated with the compound (e.g., "Toxic").
o The accumulation start date.
o The name of the principal investigator and the laboratory location.

e Collection of Waste:
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o Solid Waste: Unused or expired solid AC710 should be placed directly into the designated
hazardous waste container.

o Liquid Waste: Solutions containing AC710 should be collected in a designated liquid
hazardous waste container.

o Contaminated Materials: All materials that have come into contact with AC710, such as
pipette tips, gloves, and absorbent paper, must be disposed of as hazardous waste in the
designated solid waste container.

o Storage: Store the sealed and labeled hazardous waste container in a designated satellite
accumulation area within the laboratory. This area should be away from general traffic and
incompatible materials.

» Disposal Request: Once the waste container is full or has reached its designated
accumulation time limit, submit a hazardous waste pickup request to your institution's
Environmental Health and Safety (EHS) department. Do not attempt to dispose of AC710
waste down the drain or in the regular trash.

Spill and Decontamination Procedures
In the event of a spill, immediate and proper cleanup is essential.
o Alert Personnel: Notify others in the immediate area of the spill.

o Evacuate: If the spill is large or poses an immediate respiratory hazard, evacuate the area
and contact your institution's EHS department.

o Containment: For small, manageable spills, contain the spill using a chemical spill kit with
appropriate absorbent materials.

¢ Cleanup:
o Wear the appropriate PPE.

o Carefully absorb the spilled material with absorbent pads or other suitable material from a
spill kit.
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o Place all contaminated absorbent materials and any broken glassware into a designated
hazardous waste container.

o Decontamination: Decontaminate the spill area with a suitable cleaning agent, as
recommended by your institution's safety protocols.

o Waste Disposal: Label the container with all contaminants and dispose of it as hazardous

waste.

Quantitative Data Summary

While specific quantitative data for AC710 disposal is not available without a manufacturer's
SDS, general quantitative limits for hazardous waste accumulation in a laboratory setting are
provided by regulatory bodies. The following table summarizes typical satellite accumulation

area limits.
Waste Type Maximum Quantity
Total Hazardous Waste 55 gallons
Acutely Hazardous Waste 1 quart

Note: It is crucial to consult your local and institutional regulations for specific quantity limits.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
AC710.
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Caption: Workflow for the proper disposal of AC710 waste.
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 To cite this document: BenchChem. [Proper Disposal of AC710: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b560102#ac710-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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